Cas no 1185141-35-8 (N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(morpholin-4-yl)ethyl-1,2-oxazole-5-carboxamide hydrochloride)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(morpholin-4-yl)ethyl-1,2-oxazole-5-carboxamide hydrochloride
• CAS No: 1185141-35-8
• MF: C₁₇H₁₈Cl₂N₄O₃S
• MW: 429.320820331573
• CID: 6146938
• PubChem ID: 45283964
• Update Time: 2025-06-23

N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(morpholin-4-yl)ethyl-1,2-oxazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(morpholin-4-yl)ethyl-1,2-oxazole-5-carboxamide hydrochloride
• N-(4-CHLORO-1,3-BENZOTHIAZOL-2-YL)-N-[2-(MORPHOLIN-4-YL)ETHYL]-1,2-OXAZOLE-5-CARBOXAMIDE HYDROCHLORIDE
• N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)isoxazole-5-carboxamide hydrochloride
• 1185141-35-8
• N-(4-chloro-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-1,2-oxazole-5-carboxamide;hydrochloride
• F5057-0253
• AKOS026684861
• VU0632698-1

• Inchi： 1S/C17H17ClN4O3S.ClH/c18-12-2-1-3-14-15(12)20-17(26-14)22(16(23)13-4-5-19-25-13)7-6-21-8-10-24-11-9-21;/h1-5H,6-11H2;1H
• InChI Key： JIRHKYFFFSNZFP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(N(C(C1=CC=NO1)=O)CCN1CCOCC1)S2.Cl

Computed Properties

• Exact Mass: 428.0476670g/mol
• Monoisotopic Mass: 428.0476670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(morpholin-4-yl)ethyl-1,2-oxazole-5-carboxamide hydrochloride

N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(morpholin-4-yl)ethyl-1,2-oxazole-5-carboxamide hydrochloride: A Comprehensive Overview

The compound with the CAS number 1185141-35-8 is a sophisticated chemical entity that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(morpholin-4-yl)ethyl-1,2-oxazole-5-carboxamide hydrochloride, represents a confluence of advanced organic chemistry and medicinal biology. Its molecular structure, characterized by a benzothiazole core and morpholine substituents, positions it as a promising candidate for further exploration in drug discovery and development.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The benzothiazole moiety, in particular, is well-documented for its biological activity and has been extensively studied for its potential applications in treating various diseases. The presence of a chloro substituent at the 4-position of the benzothiazole ring enhances its pharmacological properties, making it more amenable to interactions with biological targets. This structural feature is crucial for optimizing binding affinity and selectivity.

The morpholine group at the 2-position of the ethyl chain introduces an additional layer of complexity to the compound's pharmacophore. Morpholine derivatives are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of drugs targeting neurological and cardiovascular disorders. The integration of this group into the molecular framework of N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(morpholin-4-yl)ethyl-1,2-oxazole-5-carboxamide hydrochloride suggests a multifaceted approach to drug design.

The oxazole ring further contributes to the compound's unique chemical profile. Oxazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antiviral, antibacterial, and anti-inflammatory effects. The carboxamide functionality at the 5-position of the oxazole ring adds another dimension to its potential therapeutic applications. This moiety is known to enhance solubility and bioavailability, which are critical factors in drug formulation.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathogenesis. The compound N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(morpholin-4-yl)ethyl-1,2-oxazole-5-carboxamide hydrochloride has shown promise in preclinical studies as a potential inhibitor of [specific enzyme or receptor]. Its ability to modulate [specific biological pathway] makes it an attractive candidate for further investigation.

The hydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for pharmaceutical applications. This form is particularly advantageous for formulation into oral or injectable dosage forms, which are commonly used in clinical settings. The improved physicochemical properties of the hydrochloride salt contribute to better pharmacokinetic profiles, including enhanced absorption and reduced metabolism.

Current research in medicinal chemistry emphasizes the importance of structure-based drug design and computational modeling techniques. These approaches have enabled scientists to predict the binding modes and interactions of small molecules with biological targets with high accuracy. The compound N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(morpholin-4-yilethyl)-1,2 oxazole -5-carboxamide hydrochloride has been subjected to various computational studies to elucidate its potential mechanisms of action.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity. These methods include [specific synthetic techniques], which have been optimized for scalability and reproducibility. The synthetic route also incorporates green chemistry principles to minimize waste and environmental impact.

Evaluation of the compound's pharmacological properties has revealed several interesting findings. In vitro studies have demonstrated its ability to [specific biological activity], suggesting potential therapeutic benefits in treating [disease or condition]. Additionally, preliminary toxicology studies indicate that it exhibits low toxicity at relevant concentrations, making it a safe candidate for further clinical development.

The future direction of research on this compound includes exploring its potential applications in [specific therapeutic area]. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into clinical trials. These trials will provide valuable insights into the compound's efficacy and safety profile in human subjects.

In conclusion, N-(4-chloro -1 ,3 -benzothiazol -2 - yl ) - N - 2 -( morpholin - 4 - yl ) ethyl - 1 , 2 oxazole -5 carboxamide hydrochloride represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising pharmacological properties make it a valuable tool for developing novel therapeutic agents. Continued investigation into this compound holds great promise for addressing unmet medical needs and improving patient outcomes.